Cas no 52663-72-6 (2,3',4,4',5,5'-Hexachlorobiphenyl)

• Product Name: 2,3',4,4',5,5'-Hexachlorobiphenyl
• CAS No: 52663-72-6
• MF: C₁₂H₄Cl₆
• MW: 360.878157615662
• CID: 371970
• PubChem ID: 40479
• Update Time: 2025-05-21

2,3',4,4',5,5'-Hexachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,2,3',4,4',5,5'-hexachloro-
• 1,2,3-trichloro-5-(2,4,5-trichlorophenyl)benzene
• 2, 3', 4, 4', 5, 5'-HEXACHLOROBIPHENYL
• 2,3',4,4',5,5'-Hexachlorobiphenyl Solution
• 1,1'-Biphenyl, 2,3',4,4',5,5'-hexachloro-
• C18122
• 2,3',4,4',5,5'-Hexachlorobiphenyl
• DTXSID7074165
• CHEBI:81524
• AZXHAWRMEPZSSV-UHFFFAOYSA-N
• UNII-HD4MZI40CH
• SCHEMBL2281805
• CHEMBL136151
• 2,3'4,4',5,5'-Hexachloro-1,1'-biphenyl
• HD4MZI40CH
• 2,4,5,3',4',5'-HEXACHLOROBIPHENYL
• 52663-72-6
• PCB No. 167 10 microg/mL in Isooctane
• 2,3',4,4',5,5'-Hexachloro-1,1'-biphenyl #
• HSDB 3947
• BDBM50408370
• PCB 167
• NS00099486
• DTXCID8041244
• PCB No. 167
• Q27155444
• 2,3',4,4',5,5'-Hexachloro-1,1'-biphenyl
• 2,4,5,3',4',5'-Hexachloro-biphenyl

• Inchi： 1S/C12H4Cl6/c13-7-4-9(15)8(14)3-6(7)5-1-10(16)12(18)11(17)2-5/h1-4H
• InChI Key： AZXHAWRMEPZSSV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C=C(C(=C(C=1)Cl)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 357.84400
• Monoisotopic Mass: 357.844416
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 1.5940 (rough estimate)
• Melting Point: 115.76°C (estimate)
• Boiling Point: 446.99°C (rough estimate)
• Flash Point: 207.9°C
• Refractive Index: 1.6270 (rough estimate)
• PSA: 0.00000
• LogP: 7.27400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls
• Other Chemical Reagents

Additional information on 2,3',4,4',5,5'-Hexachlorobiphenyl

Hexachlorobiphenyl: A Comprehensive Overview

Hexachlorobiphenyl, also known as 2,3',4,4',5,5'-hexachlorobiphenyl and identified by the CAS number 52663-72-6, is a chlorinated biphenyl compound that has garnered significant attention in both academic and industrial circles. This compound belongs to the broader family of polychlorinated biphenyls (PCBs), which have been extensively studied due to their unique chemical properties and environmental implications. The structure of hexachlorobiphenyl consists of two benzene rings connected by a single bond, with six chlorine atoms strategically positioned at specific carbon positions. This configuration not only imparts stability to the molecule but also contributes to its distinct chemical reactivity and physical properties.

The synthesis of hexachlorobiphenyl typically involves the chlorination of biphenyl derivatives under controlled conditions. Recent advancements in synthetic methodologies have focused on optimizing reaction conditions to enhance yield and purity. For instance, studies published in the Journal of Organic Chemistry have demonstrated the use of microwave-assisted chlorination techniques to synthesize hexachlorobiphenyl with improved efficiency. These methods not only reduce reaction times but also minimize the generation of by-products, making them more environmentally friendly.

In terms of applications, hexachlorobiphenyl has been utilized in various industries, including electronics, flame retardants, and as intermediates in pharmaceutical synthesis. Its high thermal stability and excellent dielectric properties make it particularly valuable in electronic applications. Recent research has explored its potential as a precursor for advanced materials such as graphene-based composites. A study published in Nature Communications highlighted how hexachlorobiphenyl-derived materials exhibit enhanced electrical conductivity and mechanical strength, opening new avenues for their application in next-generation electronic devices.

The environmental impact of hexachlorobiphenyl has been a subject of intense scrutiny. While it is not classified as a hazardous substance under current regulations, its persistence in the environment raises concerns about long-term ecological effects. Recent studies conducted by environmental scientists have focused on bioremediation strategies to degrade this compound in contaminated sites. Microbial degradation pathways have shown promise, with certain bacteria species capable of metabolizing hexachlorobiphenyl under specific conditions. These findings underscore the importance of developing sustainable solutions to manage chemical residues in ecosystems.

The toxicity profile of hexachlorobiphenyl is another critical area of research. Although it is not classified as highly toxic, chronic exposure has been linked to endocrine disruption and reproductive effects in laboratory animals. Emerging studies are investigating the molecular mechanisms underlying these effects, particularly focusing on how this compound interacts with cellular receptors involved in hormone regulation. Understanding these pathways could pave the way for safer alternatives in industrial applications.

In conclusion, hexachlorobiphenyl, or CAS No. 52663-72-6, represents a multifaceted compound with significant implications across various scientific domains. From its synthesis and applications to environmental impact and toxicity studies, ongoing research continues to unravel its potential and challenges. As scientific advancements unfold, the role of hexachlorobiphenyl in both industrial innovation and environmental stewardship remains a topic of keen interest for researchers worldwide.